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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanal

Cat. No.: B082722 Get Quote

An In-depth Technical Guide to the Determination of the Molecular Formula and Weight of 2-
Bromo-2-methylpropanal

This technical guide provides a comprehensive overview of the methodologies used to

determine the molecular formula and weight of 2-Bromo-2-methylpropanal, a compound of

interest in various research and development applications. The information is tailored for

researchers, scientists, and professionals in the field of drug development.

Compound Identification and Properties
2-Bromo-2-methylpropanal is a halogenated aldehyde with the chemical structure featuring a

bromine atom and an aldehyde functional group attached to a branched propane chain.[1] Key

identifying information and physical properties are summarized in the table below.

Property Value Source

Molecular Formula C4H7BrO [2][3][4]

Molecular Weight 151.00 g/mol [4]

CAS Number 13206-46-7 [2][4]

IUPAC Name 2-bromo-2-methylpropanal [4]
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Experimental Determination of Molecular Formula
and Weight
The determination of a compound's molecular formula is a multi-step process that involves

establishing the empirical formula and then using the experimentally determined molecular

weight to find the true molecular formula.[5][6]

Logical Workflow for Molecular Formula Determination
The following diagram illustrates the logical workflow for determining the molecular formula of

an unknown compound like 2-Bromo-2-methylpropanal.
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Caption: Workflow for Molecular Formula Determination.

Experimental Protocols
a) Elemental Analysis (for Empirical Formula)
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The empirical formula, which gives the simplest whole-number ratio of atoms in the compound,

is typically determined through combustion analysis.[7]

Principle: A weighed sample of 2-Bromo-2-methylpropanal is heated in a furnace with

excess oxygen. The combustion products (CO₂, H₂O, and Br₂) are collected in separate

traps. The mass of each product is used to calculate the mass of C, H, and Br in the original

sample. The mass of oxygen is usually determined by difference.

Methodology:

A precise mass of the 2-Bromo-2-methylpropanal sample is placed in a combustion

tube.

The sample is combusted in a stream of pure oxygen.

The resulting CO₂ and H₂O are passed through and absorbed in separate traps containing

sodium hydroxide and magnesium perchlorate, respectively.[7] The increase in mass of

these traps gives the mass of CO₂ and H₂O produced.

Bromine is trapped and quantified separately.

The masses of C, H, and Br are calculated from the masses of the combustion products.

The mass of oxygen is calculated by subtracting the masses of C, H, and Br from the

initial sample mass.

The masses of each element are converted to moles, and the simplest whole-number

mole ratio is determined to yield the empirical formula.[8]

b) Molecular Weight Determination by Mass Spectrometry

Mass spectrometry is a powerful analytical technique that provides information about the mass-

to-charge ratio of ions and is a primary method for determining the precise molecular weight of

a compound.[7][9]

Principle: The sample is ionized, and the resulting ions are accelerated and separated based

on their mass-to-charge (m/z) ratio. The peak with the highest m/z value often corresponds
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to the molecular ion (M+), providing the molecular weight. For bromine-containing

compounds, a characteristic M and M+2 isotopic pattern with nearly equal intensity is

observed due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes.

Methodology:

Sample Preparation: A small amount of the liquid or dissolved solid sample is introduced

into the mass spectrometer.[10]

Ionization: The sample is vaporized and ionized, typically using Electron Ionization (EI).

Mass Analysis: The generated ions are accelerated into a mass analyzer (e.g., quadrupole

or time-of-flight), which separates them based on their m/z ratio.[10]

Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum.

Data Analysis: The molecular weight is determined from the m/z value of the molecular ion

peak. The presence of the characteristic M/M+2 isotopic pattern confirms the presence of

one bromine atom in the molecule.

Spectroscopic Confirmation of Structure
While not directly determining the molecular formula, spectroscopic techniques like Nuclear

Magnetic Resonance (NMR) are crucial for elucidating the molecular structure and confirming

the connectivity of atoms, which must be consistent with the determined formula.[2]

Experimental Protocol: Nuclear Magnetic Resonance
(NMR) Spectroscopy

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. It provides

detailed information about the chemical environment, connectivity, and spatial arrangement

of atoms within a molecule.

Methodology:
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Sample Preparation: 5-10 mg of the 2-Bromo-2-methylpropanal sample is dissolved in

approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR

tube.[10]

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.

[10]

Data Acquisition: Both ¹H and ¹³C NMR spectra are acquired. The spectrometer is tuned

and shimmed to optimize the magnetic field homogeneity.[10]

Data Analysis: The chemical shifts, integration values (for ¹H NMR), and splitting patterns

in the spectra are analyzed to confirm the presence of the methyl groups, the aldehyde

proton, and the quaternary carbon attached to the bromine atom, consistent with the

structure of 2-Bromo-2-methylpropanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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